Cas no 827622-19-5 (1,4-Benzodioxin-2(3H)-one, 7-methyl-)

• Product Name: 1,4-Benzodioxin-2(3H)-one, 7-methyl-
• CAS No: 827622-19-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 682858
• PubChem ID: 12180883
• Update Time: 2025-04-19

1,4-Benzodioxin-2(3H)-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2(3H)-one, 7-methyl-
• 6-methyl-1,4-benzodioxin-3-one
• DTXSID20479390
• 827622-19-5

• Inchi： 1S/C9H8O3/c1-6-2-3-7-8(4-6)12-9(10)5-11-7/h2-4H,5H2,1H3
• InChI Key： LXEWTOJUBPRFFB-UHFFFAOYSA-N
• SMILES： O1CC(=O)OC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes